N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-1H-indole-2-carboxamide

• IUPAC Name: N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C18H20N4OS/c23-17(16-10-14-5-1-2-6-15(14)21-16)20-11-13-4-3-8-22(12-13)18-19-7-9-24-18/h1-2,5-7,9-10,13,21H,3-4,8,11-12H2,(H,20,23)
• InChI Key: XWSHWXWQFFUXOC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CS2)CNC(=O)C3=CC4=CC=CC=C4N3
• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the design and creation of novel substituted-N-derivatives. These compounds were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Scientific Research Applications

I have conducted searches to gather information on the scientific research applications of the compound N-{[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl}-1H-indole-2-carboxamide. While there is limited specific information on this compound, we can infer potential applications based on the known activities of its structural components, indole and thiazole derivatives. Below are sections detailing possible applications based on these components:

Antimicrobial and Antitubercular Potential

. . The combination of these two structural motifs in the compound could suggest its use in developing new antimicrobial or antitubercular agents.

Anti-inflammatory and Analgesic Activities

. This suggests that the compound may also be researched for its potential use in pain management and inflammation control.

Antitumor and Cytotoxic Activity

. This indicates that the compound could be explored for its antitumor properties, potentially contributing to cancer research.

Drug Discovery

. They can be used as scaffolds for developing new therapeutic agents due to their versatile binding capabilities.

Catalysis

. Research into this application could lead to advancements in chemical synthesis processes.

Material Synthesis

.